Cas no 1251543-14-2 (4-(benzenesulfonyl)-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylbutanamide)

• Product Name: 4-(benzenesulfonyl)-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylbutanamide
• CAS No: 1251543-14-2
• MF: C₁₆H₁₅N₃O₄S₂
• MW: 377.438000917435
• CID: 6446054
• Update Time: 2025-07-23

4-(benzenesulfonyl)-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylbutanamide Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylbutanamide
• 4-(benzenesulfonyl)-N-(5-thiophen-3-yl-1,3,4-oxadiazol-2-yl)butanamide

• Inchi： 1S/C16H15N3O4S2/c20-14(7-4-10-25(21,22)13-5-2-1-3-6-13)17-16-19-18-15(23-16)12-8-9-24-11-12/h1-3,5-6,8-9,11H,4,7,10H2,(H,17,19,20)
• InChI Key： ZAJVTQZYNZQPML-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2C=CSC=2)O1)(=O)CCCS(C1=CC=CC=C1)(=O)=O

Additional information on 4-(benzenesulfonyl)-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylbutanamide

Introduction to 4-(benzenesulfonyl)-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylbutanamide (CAS No. 1251543-14-2)

4-(benzenesulfonyl)-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylbutanamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1251543-14-2, represents a novel molecular entity with a unique structural framework designed to interact with biological targets in a highly specific manner. The presence of multiple pharmacophoric moieties, including a benzenesulfonyl group, a thiophen-3-yl substituent, and an 1,3,4-oxadiazol core, positions this molecule as a promising candidate for further exploration in drug discovery and development.

The structural design of 4-(benzenesulfonyl)-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylbutanamide is meticulously crafted to leverage the complementary properties of its constituent parts. The benzenesulfonyl group is known for its ability to enhance binding affinity through hydrogen bonding interactions and hydrophobic effects, while the thiophen-3-yl moiety introduces electronic diversity and potential for metal coordination. The 1,3,4-oxadiazol ring system serves as a robust scaffold that can modulate pharmacokinetic profiles and metabolic stability. Together, these elements contribute to the compound's potential as an inhibitor or modulator of biological pathways relevant to various diseases.

In recent years, there has been a surge in interest regarding heterocyclic compounds with oxadiazole cores due to their demonstrated efficacy in multiple therapeutic areas. The 1,3,4-oxadiazole scaffold is particularly noteworthy for its versatility in drug design. It has been incorporated into molecules targeting inflammatory responses, viral infections, and cancer cell proliferation. For instance, studies have shown that derivatives of oxadiazole exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in mediating inflammatory processes. Furthermore, the sulfur atom within the oxadiazole ring can engage in redox-sensitive interactions with biological systems, offering a mechanism for targeted therapy.

The benzenesulfonyl group appended to the 1,3,4-oxadiazol core in 4-(benzenesulfonyl)-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ylbutanamide is another critical feature that enhances its pharmacological potential. Sulfonyl groups are frequently employed in medicinal chemistry due to their ability to improve solubility and binding affinity. They can form stable hydrogen bonds with amine or hydroxyl groups in protein targets, thereby facilitating strong molecular recognition. This characteristic makes the compound an attractive candidate for developing small-molecule inhibitors that require high specificity and potency.

The inclusion of the thiophen-3-yl substituent adds another layer of complexity to the molecule's interaction profile. Thiophenes are well-documented scaffolds in medicinal chemistry owing to their broad spectrum of biological activities. They have been explored in the development of antiviral agents, anticancer drugs, and neuroprotective compounds. The electron-rich nature of thiophene rings allows for diverse functionalization patterns and can influence both electronic and steric properties of the molecule. In 4-(benzenesulfonyl)-N-5-(thiophen-3-yl)-1,3,4-oxadiazol-2-ybutanamide, the thiophenyl group at position 5 likely contributes to modulating electronic distributions across the molecule and may participate in π-stacking interactions with biological targets.

Recent advancements in computational chemistry have enabled more accurate predictions of molecular behavior and target interactions. Virtual screening techniques combined with molecular docking simulations have been instrumental in identifying promising candidates like 4-(benzenesulfonyl)-N-5-(thiophen-3-y1)-1,3,4-oksadiazol -2 -ybutanamide for further experimental validation. These methods allow researchers to evaluate binding affinities and pose predictions about metabolic stability or toxicity profiles before investing significant resources into synthesis and testing. Such high-throughput computational approaches are becoming increasingly integral to modern drug discovery pipelines.

The butanamide moiety at the N-position of the oxadiazole ring serves as another pharmacophoric element that could influence bioavailability and target interactions. Amide groups are common motifs in biologically active molecules due to their ability to engage in hydrogen bonding networks within protein active sites or enzyme pockets. The butanamido side chain provides additional conformational flexibility while maintaining sufficient rigidity for effective molecular recognition. This feature may be exploited to fine-tune binding properties through structural modifications or derivatization strategies.

Given its unique structural features, 4-(benzenesulfonyl)-N -5 -(thiophen - 3 - y l ) - 1 , 3 , 4 - ox adia z ol - 2 - y b u tan am ide ( C A S N o . 12 51543 -14 -2 ) has emerged as a compelling subject for further investigation . Researchers are particularly interested in exploring its potential applications as an inhibitor or modulator of enzymes involved in metabolic pathways associated with inflammation , neurodegeneration , or cancer progression . Preliminary studies suggest that derivatives similar to this compound may exhibit desirable pharmacological profiles when optimized through structure-based drug design methodologies .

The synthesis of complex molecules like this one requires expertise in multi-step organic chemistry protocols , including functional group transformations , regioselective reactions , and protective group strategies . Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions , transition-metal-mediated cyclizations , or organometallic reagents play crucial roles in constructing the intricate framework efficiently . The successful preparation of high-purity samples is essential for subsequent biological evaluation , which often involves spectroscopic characterization , chromatographic purification , mass spectrometry analyses , and other analytical techniques.

In conclusion, 4 -( ben zen es ul fon y l ) - N -5 -( thi o ph en e - 3 - y l ) -1 , 3 , 4 - ox adia z ol -2 - y b u tan am ide ( C A S N o .12 51543 -14 -2 ) stands out as an innovative chemical entity with significant therapeutic implications . Its combination of pharmacologically relevant moieties—namely, ben zen es ul fon y l, thi o ph en e - 3 - y l,and the central1 , 3 , 4 - ox adia z ol core—positions it as a valuable asset for ongoing pharmaceutical research initiatives . As scientific understanding progresses ，this compound will continue to be scrutinized by academic researchers ，industrial chemists ，and pharmaceutical companies alike ，with hopes that it will eventually contribute toward addressing unmet medical needs through novel therapeutic interventions .